Cas no 1486295-25-3 (5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole)
5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-1146154
- AKOS015217467
- 1486295-25-3
- 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole
-
- Inchi: 1S/C10H17N3O/c1-3-8-4-9(13(2)12-8)7-14-10-5-11-6-10/h4,10-11H,3,5-7H2,1-2H3
- InChI Key: VDDACZYZQMFQBI-UHFFFAOYSA-N
- SMILES: O(CC1=CC(CC)=NN1C)C1CNC1
Computed Properties
- Exact Mass: 195.137162174g/mol
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 39.1Ų
5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146154-1.0g |
5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole |
1486295-25-3 | 1g |
$0.0 | 2023-06-09 |
5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole
Introduction to 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole (CAS No. 1486295-25-3)
5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1486295-25-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of an azetidinyl moiety in its structure introduces a distinct chemical scaffold that may contribute to its interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole consists of a pyrazole ring substituted with an ethyl group at the 3-position and a methyl group at the 1-position. The key feature of this compound is the (azetidin-3-yloxy)methyl side chain, which links the pyrazole core to an azetidine ring. This linkage introduces a flexible alkyl chain that may enhance the compound's solubility and bioavailability, factors that are critical for its potential therapeutic applications.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole suggests that it may exhibit similar properties, making it a valuable compound for further exploration.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The pyrazole ring is known for its ability to interact with various biological targets, including enzymes and receptors. By incorporating an azetidinyl group, the compound may exhibit enhanced binding affinity or selectivity towards specific targets, which could be exploited for therapeutic purposes. For instance, studies have shown that pyrazole derivatives can modulate the activity of enzymes involved in inflammatory pathways, suggesting that 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole may have similar effects.
The synthesis of 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole presents an interesting challenge due to the complexity of its structure. The introduction of the (azetidin-3-yloxy)methyl side chain requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and cross-coupling techniques, may be employed to achieve this goal. The development of efficient synthetic routes is crucial for scaling up production and conducting further pharmacological studies.
In addition to its potential therapeutic applications, 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole may also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe the interactions between small molecules and biological targets at a molecular level. By studying how this compound interacts with various proteins and enzymes, scientists can gain insights into fundamental biological processes and develop new strategies for drug design.
The latest research in medicinal chemistry has demonstrated the importance of computational methods in predicting the biological activity of small molecules. Computational models can help identify potential binding sites on biological targets and predict how different structural modifications may affect binding affinity. These tools can be used to optimize the structure of 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole for improved pharmacological properties. For example, virtual screening techniques can be employed to identify analogs with enhanced potency or selectivity against specific targets.
The future prospects of 5-(zetidinyloxy)methanol 98% (cas no14862952513) are promising, with several avenues for further research opening up. One exciting direction is the exploration of its potential as an intermediate in the synthesis of more complex pharmaceuticals. By modifying different parts of its structure, chemists could generate libraries of derivatives with tailored properties for specific therapeutic applications.
Another area of interest is the investigation of its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Preclinical studies could provide valuable data on these aspects, helping to guide future development efforts.
In conclusion,5-(zetidinyloxy)methanol 98% (cas no14862952513) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of medicinal chemistry continues to evolve,this molecule will undoubtedly play a role in shaping the future landscape
1486295-25-3 (5-[(azetidin-3-yloxy)methyl]-3-ethyl-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)